ethyl 4-({[4-(5-chloro-2-methylphenyl)-1-piperazinyl]carbonothioyl}amino)benzoate

• IUPAC Name: ethyl 4-[[4-(5-chloro-2-methylphenyl)piperazine-1-carbothioyl]amino]benzoate
• InChI: InChI=1S/C21H24ClN3O2S/c1-3-27-20(26)16-5-8-18(9-6-16)23-21(28)25-12-10-24(11-13-25)19-14-17(22)7-4-15(19)2/h4-9,14H,3,10-13H2,1-2H3,(H,23,28)
• InChI Key: OAHTUHSWCZETOG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=S)N2CCN(CC2)C3=C(C=CC(=C3)Cl)C
• Molecular Formula: C21H24ClN3O2S
• Molecular Weight: 418.0 g/mol

Description

Ethyl 4-({[4-(5-chloro-2-methylphenyl)-1-piperazinyl]carbonothioyl}amino)benzoate is a useful research compound. Its molecular formula is C21H24ClN3O2S and its molecular weight is 418.0 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 417.1277759 g/mol and the complexity rating of the compound is 534. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

The synthesis of complex organic compounds often leads to the discovery of substances with significant antimicrobial properties. For instance, the synthesis of novel 1,2,4-triazole derivatives, including compounds with structural similarities to the query chemical, has been reported to exhibit antimicrobial activities. These synthesized compounds have shown good or moderate activities against various microorganisms, underscoring the potential of such compounds in developing new antimicrobial agents (Bektaş et al., 2010).

Chemical Reactivity and Derivative Formation

Chemical reactivity studies involving ethyl benzoate derivatives have led to the formation of various significant compounds. For example, reactions with secondary amines, such as piperazine, result in the formation of N,N′-disubstituted piperazine derivatives. These reactions highlight the versatility of ethyl benzoate derivatives in synthesizing a wide range of chemical compounds with potential applications in pharmaceuticals and material sciences (Vasileva et al., 2018).

Molecular Docking and Antibacterial Activity

The synthesis of new quinazolines from ethyl 4-[2-(2-chlorophenyl)-4-oxo-3-hydroquinazolin-3yl]-benzoate has shown potential antimicrobial properties. Molecular docking studies of these compounds have provided insights into their mechanism of action, particularly their interaction with bacterial enzymes, indicating their potential as antibacterial agents (Desai et al., 2007).

Supramolecular Chemistry

The study of hydrogen-bonded supramolecular structures, including those formed by derivatives of ethyl benzoate, contributes significantly to the understanding of molecular assemblies. These structures have applications in designing new materials with tailored properties, such as enhanced stability or specific reactivity patterns (Portilla et al., 2007).